3-(Trifluoromethyl)isoxazol-5-amine

Description

3-(Trifluoromethyl)isoxazol-5-amine is a chemical compound characterized by the presence of a trifluoromethyl group attached to an isoxazole ring, specifically at the 3-position, with an amino group at the 5-position. This compound has gained attention in medicinal chemistry due to its potential applications in drug development and as an intermediate in the synthesis of various biologically active molecules. The trifluoromethyl group is known for enhancing the lipophilicity and metabolic stability of compounds, which can improve their pharmacokinetic properties. The isoxazole moiety itself is often found in pharmaceuticals and agrochemicals, contributing to the biological activity of these compounds.

In terms of similar chemical structures, 5-(Trifluoromethyl)isoxazol-3-amine is another compound that shares the trifluoromethyl group and the isoxazole framework but differs in the position of the amino group. This compound has been studied for its potential as a therapeutic agent, particularly in the context of its interactions with biological targets. Moreover, 4-(Trifluoromethyl)isoxazole-3-carboxylic acid represents another related structure that features a carboxylic acid functional group instead of an amine, showcasing the versatility of trifluoromethyl-substituted isoxazoles in synthetic chemistry and their potential utility in various applications.

The synthesis and characterization of 3-(Trifluoromethyl)isoxazol-5-amine have been documented in several studies, highlighting methods such as nucleophilic substitution reactions and cyclization processes that facilitate its formation. As research continues to explore the properties and applications of this compound, it remains a subject of interest within the fields of organic synthesis and medicinal chemistry. For further details on its synthesis and applications, resources such as PubChem provide comprehensive chemical information and related studies .

• CAS No.: 108655-63-6
• Product Name: 3-(Trifluoromethyl)isoxazol-5-amine
• Molecular Formula: C4H3F3N2O
• Molecular Weight: 152.07 g/mol
• IUPAC Name: 3-(trifluoromethyl)-1,2-oxazol-5-amine
• Standard InChI: InChI=1S/C4H3F3N2O/c5-4(6,7)2-1-3(8)10-9-2/h1H,8H2
• Standard InChIKey: PAYOWUGPXPPRPB-UHFFFAOYSA-N
• SMILES: C1=C(ON=C1C(F)(F)F)N
• Canonical SMILES: C1=C(ON=C1C(F)(F)F)N
• PubChem Compound: 13913996
• Last Modified: Sep 12 2023